Cas no 25852-47-5 (Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ))

• Product Name: Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ)
• CAS No: 25852-47-5
• MF: C₁₆H₂₆O₇
• MW: 330.373445987701
• MDL: MFCD00081877
• CID: 52800
• PubChem ID: 87577119
• Update Time: 2026-05-14

Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

• Poly(ethylene glycol) dimethacrylate
• Polyethylene glycol dimethacrylate
• POLY(ETHYLENE GLYCOL) (200) DIMETHACRYLATE
• Polyethylene Glycol Dimethacrylate n≈4 (stabilized with MEHQ)
• PEG dimethacrylate
• Poly(ethylene glycol) dimethacrylate,average Mn ~330
• Polyethylene Glycol Dimethacrylate n≈4
• Polyethylene glycol diMethacrylate, M.W. 8,000
• Glycols,polyethylene, dimethacrylate (8CI)
• Poly(oxy-1,2-ethanediyl), a-(2-methyl-1-oxo-2-propenyl)-w-[(2-methyl-1-oxo-2-propenyl)oxy]-(9CI)
• Methacrylic acid, diester with polyethylene glycol (8CI)
• A 4EG
• BisomerP 10W
• Bisomer PEM 200
• Blemmer 100
• Blemmer PDE 1000
• Blemmer PDE 200
• BlemmerPDE 400
• Blemmer PDE 50R
• Blemmer PDE 600
• Blemmer PDE 6000
• Chemlink 600
• Chemlink CL 600
• EG 2500
• ENT 110
• FA 220M
• Fimoweld
• Graset T 303
• Graset T30D
• Heneicosaethylene glycol dimethacrylate
• Hydrogel
• Hydrogel II
• HydrogelIV
• Hydrogel VI
• Light Acrylate P 303
• Light Ester 14EG
• Light Ester 4EG
• LightEster 9EG
• Mhoromer D 1120
• Mhoromer D 1133
• Mhoromer MFM 409
• NewFrontier NF Bisomer PEM 200
• Oligoethylene glycol dimethacrylate
• PDBE 200
• PDE1000
• PDE 400
• PEG 4000DMA
• PU 280
• Poly(ethylene oxide) dimethacrylate
• Polyethylene glycol methacrylate
• Polyoxyethylene dimethacrylate
• SR 210
• SR252
• SR 603
• Sartomer 210
• Sartomer 603
• TGM 13
• PEG Dimethacrylate (n=approx. 9) (stabilized with MEHQ)
• PEGDMA (n=approx. 9) (stabilized with MEHQ)
• PEG Dimethacrylate (n=approx. 4) (stabilized with MEHQ)
• PEGDMA (n=approx. 4) (stabilized with MEHQ)
• NK 14G
• NK 1G
• NK 23G
• NK 9G
• NK Ester 14G
• NK Ester 14KG
• NK Ester 23G
• NK Ester 9G
• PEGMA 14G
• PEGMA 23G
• PEGMA 9G
• POLYETHYLENE GLYCOL 600 DIMETHACRYLATE
• POLY(ETHYLENE GLYCOL) (N) DIMETHACRYLATE
• Methacrylate-PEGn-Methacrylate 2K, 5K, 10K, 20K
• Poly(oxy-1,2-ethanediyl),a-(2-Methyl-1-oxo-2-propen-1-yl)-w-[(2-Methyl-1-oxo-2-propen-1-yl)oxy]-
• Poly(ethylene glycol) diMethacrylate average Mn 550, contains 270-330 ppM BHT as inhibitor, 80-120 ppM MEHQ as inhibitor
• Poly(ethylene glycol) diMethacrylate average Mn 750, contains 900-1100 ppM MEHQ as inhibitor
• MA-PEGn-MA 2K, 5K, 10K, 20K
• Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ)

• MDL： MFCD00081877
• Inchi： 1S/C50H94O24/c1-47(2)49(51)73-45-43-71-41-39-69-37-35-67-33-31-65-29-27-63-25-23-61-21-19-59-17-15-57-13-11-55-9-7-53-5-6-54-8-10-56-12-14-58-16-18-60-20-22-62-24-26-64-28-30-66-32-34-68-36-38-70-40-42-72-44-46-74-50(52)48(3)4/h1,3,5-46H2,2,4H3
• InChI Key： STVZJERGLQHEKB-UHFFFAOYSA-N
• SMILES： CC(C(OCCOC(C(=C)C)=O)=O)=C

Computed Properties

• Exact Mass: 0.00000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.099 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: >200 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.466
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incomaptible with strong oxidizing agents. May be sensitive to sunlight.
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Not determined
• Sensitiveness: Moisture & Light Sensitive

Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ)

Comprehensive Guide to Polyethylene Glycol Dimethacrylate (n=4) (CAS No. 25852-47-5) Stabilized with MEHQ

Polyethylene Glycol Dimethacrylate (n=4), often abbreviated as PEGDMA (n=4), is a versatile monomer widely used in polymer chemistry and material science. With the CAS number 25852-47-5, this compound is recognized for its unique properties, including its bifunctional reactivity and compatibility with various polymerization techniques. The addition of MEHQ (Methylethylhydroquinone) as a stabilizer ensures its shelf-life and prevents premature polymerization, making it a reliable choice for industrial and research applications.

In recent years, the demand for PEGDMA (n=4) has surged due to its role in biocompatible hydrogels, 3D printing resins, and drug delivery systems. Researchers and manufacturers are increasingly exploring its potential in advanced medical devices and tissue engineering scaffolds, aligning with the growing interest in sustainable and innovative materials. Its low viscosity and high crosslinking efficiency make it a preferred choice for formulating photocurable inks and adhesives.

One of the most frequently asked questions about Polyethylene Glycol Dimethacrylate (n=4) is its safety profile and handling precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dark place away from direct sunlight—are essential to maintain its stability. Users also inquire about its solubility in common solvents like water, ethanol, and acetone, which is critical for formulating homogeneous mixtures in lab-scale and industrial processes.

The molecular structure of PEGDMA (n=4) features two methacrylate groups linked by a polyethylene glycol (PEG) spacer, which imparts flexibility and hydrophilicity to the resulting polymers. This characteristic is particularly valuable in biomedical applications, where materials must balance mechanical strength with biocompatibility. Recent studies highlight its use in contact lenses, dental composites, and even wearable sensors, showcasing its adaptability across diverse fields.

From an SEO perspective, terms like "PEGDMA (n=4) synthesis", "MEHQ-stabilized monomers", and "applications of PEG dimethacrylate" are highly searched, reflecting the compound's relevance in both academic and industrial circles. Innovators are also exploring its role in green chemistry, as its low toxicity and renewable sourcing potential align with global sustainability goals. Whether you're a chemist, engineer, or product developer, understanding the nuances of CAS No. 25852-47-5 can unlock new possibilities in material design.

In summary, Polyethylene Glycol Dimethacrylate (n=4) (25852-47-5) is a cornerstone of modern polymer science, bridging gaps between performance, safety, and innovation. Its stabilization with MEHQ ensures consistent quality, while its applications continue to expand into cutting-edge technologies. As research progresses, this compound is poised to play an even greater role in shaping the future of smart materials and biomedical solutions.